3-(4-fluoro-3-methylphenyl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)propanamide

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C22H27FN2O2/c1-16-15-17(3-9-21(16)23)4-10-22(26)24-18-5-7-19(8-6-18)25-13-11-20(27-2)12-14-25/h3,5-9,15,20H,4,10-14H2,1-2H3,(H,24,26)
• InChI Key: YACMOLGINZFYRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)NC2=CC=C(C=C2)N3CCC(CC3)OC)F
• Molecular Formula: C22H27FN2O2
• Molecular Weight: 370.5 g/mol

Description

3-(4-fluoro-3-methylphenyl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)propanamide, also known as FMP-NPP, is a chemical compound that has gained attention in the scientific research community due to its potential applications in medicine. FMP-NPP is a synthetic compound that is used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Pharmacokinetics and Metabolism

One study focused on the pharmacokinetics and metabolism of a selective androgen receptor modulator in rats, which is part of a series including compounds like "3-(4-fluoro-3-methylphenyl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)propanamide". This research aimed to understand the molecular properties and metabolic profile of such compounds to determine their ideal pharmacokinetic characteristics for preclinical studies. The study found that the compound had a low clearance, moderate volume of distribution, and a terminal half-life ranging from 3.6 to 5.2 hours after intravenous doses. The oral bioavailability ranged from 55% to 60%, indicating the compound's effective absorption and slow clearance rate. Forty phase I and II metabolites were identified, demonstrating extensive metabolism in rats (Wu, Yang, Nair, Miller, & Dalton, 2006).

Antioxidant and Anticancer Activity

Another study synthesized a series of novel derivatives bearing various moieties and evaluated their antioxidant and anticancer activities. Among these, certain compounds showed antioxidant activity comparable to ascorbic acid and significant cytotoxic effects against human glioblastoma and triple-negative breast cancer cell lines. This suggests potential therapeutic applications of these derivatives in cancer treatment (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Antibacterial Activity

A study synthesized and evaluated the antibacterial activity of a series of compounds related to "this compound". These compounds, particularly secondary propanaryl-amines derived from the parent compound, showed high antibacterial activity, indicating their potential as antimicrobial agents (Arutyunyan, Akopyan, Stepanyan, Panosyan, & Gevorgyan, 2017).